cis-9,10-Dihydrophenanthrene-9,10-diol

• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: (9S,10R)-9,10-dihydrophenanthrene-9,10-diol
• InChI: InChI=1S/C14H12O2/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16/h1-8,13-16H/t13-,14+
• InChI Key: MFXNBQWUTDDOKE-OKILXGFUSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)[C@@H]([C@@H](C3=CC=CC=C32)O)O
• SMILES: C1=CC=C2C(=C1)C(C(C3=CC=CC=C32)O)O

Description

Cis-9,10-dihydrophenanthrene-9,10-diol is a 9,10-dihydrophenanthrene-9,10-diol.

Scientific Research Applications

Facile Synthesis and Blue Emission Properties

One significant application of cis-9,10-Dihydrophenanthrene-9,10-diol is in the synthesis of novel phenanthrenes and polyphenanthrenes. A study demonstrated a one-pot reduction process to achieve this, highlighting the materials' efficient blue emission properties, which can be important in electronic and photonic applications (He et al., 2008).

Total Synthesis for Biological Activity

Another significant application is in the total synthesis of biologically active 9,10-dihydrophenanthrene-1,5-diol. The key features of this synthesis involve Perkin condensation and bromination, highlighting its potential in medicinal chemistry (Maddirala Venkata et al., 2018).

Molecular Structure Analysis

The molecular structures of 9,10-dihydrophenanthrene derivatives have been studied to understand substituent effects. This research contributes to the field of organic chemistry, particularly in the area of structural analysis of complex organic molecules (Suzuki et al., 2000).

Pyrolysis Studies

Research on the pyrolysis of cis-4b,5,9b,10-tetrahydroindeno[2,1-a]indene-5,10-diol, a related compound, provides insights into the thermal decomposition processes of these compounds, which is important in materials science and environmental studies (Simion et al., 2006).

Asymmetric Synthesis

The development of asymmetric synthesis methods for 9,10-dihydrophenanthrenes is another application. This research contributes to the field of synthetic chemistry, particularly in creating chiral molecules for pharmaceutical applications (Suzuki et al., 2012).

Photocyclization in Polymer Chemistry

A study on the photocyclization of phenyl-substituted p-phenylenevinylene derivatives, involving 9,10-dihydrophenanthrene, highlights its significance in the study of polymer stability and reactivity, which is crucial for developing new materials (Liu et al., 2016).

Free Radical Scavenging Activity

The isolation of 9,10-dihydrophenanthrene derivatives from Pholidota yunnanensis and their demonstrated DPPH free radical scavenging activity highlight potential applications in antioxidant research and pharmaceutical development (Guo et al., 2007).